Cas no 64228-84-8 ((R,R)-N,N'-Didemethyl Atracurium)

• Product Name: (R,R)-N,N'-Didemethyl Atracurium
• CAS No: 64228-84-8
• MF: C₅₁H₆₆N₂O₁₂
• MW: 899.075955867767
• CID: 3048468
• PubChem ID: 53992007
• Update Time: 2025-07-01

(R,R)-N,N'-Didemethyl Atracurium Chemical and Physical Properties

Names and Identifiers

• 5-[3-[(1r)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1h-isoquinolin-2-yl]propanoyloxy]pentyl 3-[(1r)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1h-isoquinolin-2-yl]propanoate
• ISO010;
• ZZV7VAV7QX
• 2,2'-(1,5-Pentanediyl) bis[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinepropanoate]
• DTXSID20708213
• UNII-ZZV7VAV7QX
• Pentane-1,5-diyl bis{3-[(1R)-1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]propanoate}
• CISATRACURIUM BESILATE IMPURITY R [EP IMPURITY]
• Atracurium Besylate EP impurity B
• 64228-84-8
• 2,2'-(1,5-Pentanediyl) bis((1R)-1-((3,4-dimethoxyphenyl)methyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinepropanoate)
• PENTANE-1,5-DIYL BIS(3-((1R)-1-((3,4-DIMETHOXYPHENYL)METHYL)-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLIN-2(1H)-YL)PROPANOATE)
• 2(1H)-ISOQUINOLINEPROPANOIC ACID,1-[(3,4-DIMETHOXYPHENYL)METHYL]-3,4-DIHYDRO-6,7-DIMETHOXY-, 1,5-PENTANEDIYL ESTER, (R*,R*)-(-)-, ETHANEDIOATE
• 2(1H)-Isoquinolinepropanoic acid, 1-((3,4-dimethoxyphenyl)methyl)-3,4-dihydro-6,7-dimethoxy-, 2,2'-(1,5-pentanediyl) ester, (1R,1'R)-
• (R,R)-N,N'-Didemethyl atracurium
• SCHEMBL2797941
• (R,R)-N,N'-Didemethyl Atracurium

• Inchi： 1S/C51H66N2O12/c1-56-42-14-12-34(28-44(42)58-3)26-40-38-32-48(62-7)46(60-5)30-36(38)16-20-52(40)22-18-50(54)64-24-10-9-11-25-65-51(55)19-23-53-21-17-37-31-47(61-6)49(63-8)33-39(37)41(53)27-35-13-15-43(57-2)45(29-35)59-4/h12-15,28-33,40-41H,9-11,16-27H2,1-8H3/t40-,41-/m1/s1
• InChI Key： KFNBBSMQNSQPPJ-GYOJGHLZSA-N
• SMILES： O(C)C1C(=CC2CCN(CCC(=O)OCCCCCOC(CCN3CCC4C=C(C(=CC=4[C@H]3CC3C=CC(=C(C=3)OC)OC)OC)OC)=O)[C@H](CC3C=CC(=C(C=3)OC)OC)C=2C=1)OC

Computed Properties

• Exact Mass: 988.45700
• Monoisotopic Mass: 898.46157554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 65
• Rotatable Bond Count: 26
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 207.52000
• LogP: 6.80770